Cas no 83174-90-7 (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde)

• Product Name: 1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
• CAS No: 83174-90-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 988589
• PubChem ID: 453093
• Update Time: 2025-04-20

1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
• 1,3-dimethyl-2,6-dioxopyrimidine-4-carbaldehyde
• 1,3-dimethyl-2,6-dioxo-pyrimidine-4-carbaldehyde
• EN300-7791934
• DTXSID20232205
• 4-Pyrimidinecarboxaldehyde, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• Z235536982
• 1,3-Dimethyl-6-formyluracil
• AKOS006242450
• 83174-90-7
• 1,3-DiMe-6-FormU
• 6-METHOYL-1,3-DIMETHYLURACIL
• G62449
• DB-369323

• Inchi： 1S/C7H8N2O3/c1-8-5(4-10)3-6(11)9(2)7(8)12/h3-4H,1-2H3
• InChI Key： UYXDGQXFKVFXDW-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(C=O)N1C)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones